![molecular formula C14H13ClN2O3S B2485930 Ethyl 2-[(3-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate CAS No. 312914-25-3](/img/structure/B2485930.png)
Ethyl 2-[(3-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
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Overview
Description
Synthesis Analysis
The synthesis of thiazole derivatives often involves reactions that incorporate various substituents into the thiazole ring. For example, a study on the synthesis of ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate utilized reactions between ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate and phenylhydrazine hydrochloride, showcasing a method that might be analogous to synthesizing Ethyl 2-[(3-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate (Achutha et al., 2017).
Molecular Structure Analysis
The molecular structure of thiazole derivatives is characterized by X-ray crystallography, which reveals details about the arrangement of atoms within the molecule. For instance, ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate was found to associate via hydrogen bonds forming a dimer, a structural insight that could parallel the molecular arrangement in this compound (Lynch & Mcclenaghan, 2004).
Chemical Reactions and Properties
Thiazole derivatives undergo various chemical reactions that modify their structure and properties. The modification of ethyl 2-amino-4-methylthiazole-5-carboxylate through synthetic methods demonstrates the compound's reactivity and potential for creating a wide array of derivatives, suggesting similar possibilities for this compound (Desai, Bhatt, & Joshi, 2019).
Physical Properties Analysis
The physical properties of thiazole derivatives, such as solubility, melting point, and crystal structure, are often determined by the nature of their substituents. Studies on compounds like ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate reveal detailed crystallographic data, offering a basis for understanding the physical characteristics of this compound (Minga, 2005).
Chemical Properties Analysis
The chemical properties, including reactivity with various reagents, stability under different conditions, and the ability to undergo specific reactions, define the utility of thiazole derivatives in various applications. The synthesis and reactivity of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives, for example, highlight the diverse chemical behavior that might be expected from this compound (Mohamed, 2021).
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
It’s known that thiazole derivatives can interact with their targets in various ways, depending on the specific derivative and target . For instance, some thiazole derivatives have been found to inhibit enzymes, interact with receptors, or interfere with cellular processes .
Biochemical Pathways
Thiazole derivatives have been found to affect a variety of biochemical pathways . For example, some thiazole derivatives have been found to inhibit enzymes involved in various biochemical pathways, leading to their diverse biological activities .
Result of Action
Thiazole derivatives have been associated with a variety of effects at the molecular and cellular level, including inhibition of enzyme activity, interaction with cellular receptors, and interference with cellular processes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-[(3-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O3S/c1-3-20-13(19)11-8(2)16-14(21-11)17-12(18)9-5-4-6-10(15)7-9/h4-7H,3H2,1-2H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCJBIGZBNFDSGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC(=CC=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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